
purification methods for hexaaminobenzene

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 1,2,3,4,5,6-Benzenehexamine

CAS No.: 4444-26-2

Cat. No.: S676092

Get Quote

Chemical Profile of Hexaaminobenzene

The table below summarizes the basic identifying information for hexaaminobenzene, which is essential for

selecting an appropriate purification technique [1].

Property Value / Description

Chemical Name 1,2,3,4,5,6-Hexaaminobenzene [1]

CAS Number 4441-69-2 (implied from product number) [1]

Molecular Formula C6H12N6 [1]

Molecular Weight 168.2 g/mol [1]

Purity & Price 95%; ~$500 for 5 mg (as of 2021) [1]

Potential Purification Pathways

Based on its solid-state nature and common laboratory practices for similar organic compounds, the

following purification methods are typically employed and should be investigated for hexaaminobenzene [2]

[3]:
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Recrystallization: This is the most common method for purifying solid organic compounds. It

involves dissolving the impure solid in a hot solvent in which it is highly soluble, then allowing the
solution to cool slowly. As the solution cools, the desired compound crystallizes out in a pure form,

leaving impurities in the solvent. The key is identifying the ideal solvent (or solvent mixture) for
hexaaminobenzene [2] [3].

Sublimation: If hexaaminobenzene is sublimable—meaning it can transition directly from a solid to a
gas without passing through a liquid phase when heated—this could be a very clean purification

method. The process involves heating the impure solid under vacuum; the pure compound vaporizes
and then re-condenses as a solid on a cooled surface, separating from non-volatile impurities [2].

Chromatography: Techniques like column chromatography or preparative-scale High-Performance
Liquid Chromatography (HPLC) could be used for high-purity separation. These methods are

particularly useful for separating compounds with very similar chemical properties and for removing
stubborn impurities that co-persist through recrystallization [4].

The following workflow diagram outlines a logical sequence for developing and testing these purification

methods.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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